2-chloro-6-fluorobenzyl 2-furoate

• IUPAC Name: (2-chloro-6-fluorophenyl)methyl furan-2-carboxylate
• InChI: InChI=1S/C12H8ClFO3/c13-9-3-1-4-10(14)8(9)7-17-12(15)11-5-2-6-16-11/h1-6H,7H2
• InChI Key: SNJBAHAZTKAKLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)COC(=O)C2=CC=CO2)F
• Molecular Formula: C12H8ClFO3
• Molecular Weight: 254.64 g/mol

Description

2-Chloro-6-fluorobenzyl 2-furoate is an aromatic ester comprising a 2-furoate group esterified with a 2-chloro-6-fluorobenzyl moiety. For instance, 2-chloro-6-fluorobenzyl chloride (CAS 55117-15-2) is a key precursor for synthesizing benzyl-substituted derivatives, including thioethers and alcohols . The compound’s chloro-fluoro substitution pattern may enhance electronic effects, influencing reactivity and binding interactions in biological systems .

Comparison with Similar Compounds

Furoate Esters with Varied Substituents

Furoate esters share a common 2-furoate backbone but differ in their ester substituents, leading to distinct physicochemical and olfactory properties:

Compound	Substituent	Key Properties	Reference
Methyl 2-furoate	Methyl	Odor: "Decayed" notes; simpler alkyl chain
Ethyl 2-furoate	Ethyl	Odor: Intense "sweet," "acid," and "urinous" characters
Allyl 2-furoate	Allyl (alkenyl)	Odor: Similar to methyl 2-furoate but with enhanced volatility
2-Chloro-6-fluorobenzyl 2-furoate	2-Chloro-6-fluorobenzyl	Predicted higher lipophilicity (logP ~3.5*) due to halogenated aromatic group	N/A

Note: LogP estimated using analogs like 2-chloro-6-fluorobenzyl alcohol (logP ~1.9) .

The bulky, electron-withdrawing 2-chloro-6-fluorobenzyl group in the target compound likely reduces volatility compared to alkyl-substituted furoates, making it more suitable for solid-phase applications or sustained-release formulations.

Benzyl-Substituted Derivatives

Compounds sharing the 2-chloro-6-fluorobenzyl group exhibit diverse reactivities and applications:

Compound	Functional Group	Key Applications/Synthesis	Reference
2-Chloro-6-fluorobenzyl chloride	Chloride	Precursor for nucleophilic substitution reactions
2-Chloro-6-fluorobenzyl alcohol	Hydroxyl	Intermediate in drug metabolism (e.g., rodent studies)
2-((2-Chloro-6-fluorobenzyl)thio)-...	Thioether	Antiparasitic or antimicrobial agents
2-Chloro-6-fluorobenzyl 2-furoate	Ester	Potential use in polymer coatings or prodrug formulations	N/A

The ester group in 2-chloro-6-fluorobenzyl 2-furoate may confer hydrolytic stability under physiological conditions compared to more reactive derivatives like benzyl chloride or bromide .

Halogenated Benzoate Esters

Ethyl and methyl esters with similar halogenation patterns provide insights into steric and electronic effects:

Compound	Substituents	Molecular Weight	Key Features	Reference
Ethyl 2-chloro-6-fluoro-3-methylbenzoate	3-Methyl, ethyl ester	216.64 g/mol	Enhanced steric hindrance; drug intermediate
Ethyl 2-bromo-3-chloro-6-fluorobenzoate	Bromo, chloro, fluoro	295.45 g/mol	Heavy atom effect for crystallography
2-Chloro-6-fluorobenzyl 2-furoate	Benzyl ester, furoate	~254.65 g/mol*	Higher aromaticity for π-π interactions	N/A

Calculated molecular weight based on formula C₁₂H₇ClF₂O₃.

Carboxylic Acid Derivatives

Acid-functionalized analogs highlight solubility and reactivity differences:

Compound	Functional Group	Solubility (Predicted)	Application Example	Reference
2-Chloro-6-fluoro-3-formylbenzoic acid	Formyl, carboxylic acid	Low in water (~0.1 mg/mL)	Chelating agent or linker
2-Chloro-6-fluorocinnamic acid	Propenoic acid	Moderate in DMSO	Photopolymerization
2-Chloro-6-fluorobenzyl 2-furoate	Ester	Low aqueous solubility	Controlled-release systems	N/A

The esterification in 2-chloro-6-fluorobenzyl 2-furoate likely reduces hydrogen-bonding capacity compared to carboxylic acids, favoring lipid membrane permeability .